Cas no 344-00-3 (Ethyl 2-(trifluoroacetyl)propionate)

Ethyl 2-(trifluoroacetyl)propionate Properties

Names and Identifiers

• Ethyl 4,4,4-trifluoro-2-methyl-3-oxobutanoate
• Ethyl 2-methyl-3-oxo-4,4,4-trifluorobutyrate~2-Methyl-4,4,4-trifluoroacetoacetic acid ethyl ester
• C7H9F3O3
• Ethyl 2-methyl-3-oxo-4,4,4-trifluorobutanoate
• ETHYL 2-METHYL-4,4,4-TRIFLUOROACETOACETATE
• 4,4,4-trifluoro-2-methyl-3-oxo-butyric acid ethyl ester
• ethyl 2-methyltrifluoroacetoacetate
• ethyl 3-keto-2-methyl-4,4,4-trifluorobutyrate
• ethyl-3-keto-2-methyl-4,4,4-trifluorobutanoate
• ZLB0114
• SY045445
• Ethyl a-methyl-4,4,4-trifluoroacetoacetate, tech.
• 344-00-3
• DTXSID70371911
• Ethyl 4,4,4-Trifluoro-2-methyl-3-oxobutyrate
• Ethyl alpha-methyl-4,4,4-trifluoroacetoacetate
• CS-0121298
• AKOS006228575
• ethyl 3-keto-2-methyl-4,4,4-trifluorobutanoate
• ethyl 2-(trifluoroacetyl)propionate
• AMY6866
• SCHEMBL196658
• EN300-72883
• MS-20267
• Butanoic acid, 4,4,4-trifluoro-2-methyl-3-oxo-, ethyl ester
• A822219
• MFCD00190635
• AC8116
• FT-0625966
• DB-007479
• +Expand

• MDL： MFCD00190635
• InChIKey： YLRGPBKEZVHOAW-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H9F3O3/c1-3-13-6(12)4(2)5(11)7(8,9)10/h4H,3H2,1-2H3
• SMILES： CCOC(=O)C(C)C(=O)C(F)(F)F
• BRN： 1783620

Computed Properties

• Exact Mass: 198.05000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 198.05
• Heavy Atom Count: 13
• Complexity: 210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• LogP: 1.31700
• PSA: 43.37000
• Refractive Index: 1.374
• Boiling Point: 160.1℃/760mmHg
• Flash Point: 47℃(116℉)(lit.)
• Color/Form: Not available
• Solubility: Not available
• Density: 1.258(lit.)

Ethyl 2-(trifluoroacetyl)propionate Security Information

• Safety Term：3
• Safety Instruction： S26-S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Hazard Level：3
• Dangerous goods sign： F Xi
• Hazardous Material transportation number：3272
• Hazard Statement： Flammable
• PackingGroup：III
• Risk Phrases： 10-36/37/38
• HazardClass：3

Ethyl 2-(trifluoroacetyl)propionate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%